Cas no 2361634-57-1 (4H-Pyrrolo[1,2-b]pyrazole-3-carboxylic acid, 5,5-difluoro-5,6-dihydro-)

• Product Name: 4H-Pyrrolo[1,2-b]pyrazole-3-carboxylic acid, 5,5-difluoro-5,6-dihydro-
• CAS No: 2361634-57-1
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 6558040
• Update Time: 2025-05-20

4H-Pyrrolo[1,2-b]pyrazole-3-carboxylic acid, 5,5-difluoro-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[1,2-b]pyrazole-3-carboxylic acid, 5,5-difluoro-5,6-dihydro-

• Inchi： 1S/C7H6F2N2O2/c8-7(9)1-5-4(6(12)13)2-10-11(5)3-7/h2H,1,3H2,(H,12,13)
• InChI Key： NNYXSBYYHKZVHW-UHFFFAOYSA-N
• SMILES： N1=CC(C(O)=O)=C2CC(F)(F)CN12

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 359.0±42.0 °C(Predicted)
• pka: 2.95±0.40(Predicted)

Additional information on 4H-Pyrrolo[1,2-b]pyrazole-3-carboxylic acid, 5,5-difluoro-5,6-dihydro-

Introduction to 4H-Pyrrolo[1,2-b]pyrazole-3-carboxylic acid, 5,5-difluoro-5,6-dihydro- (CAS No: 2361634-57-1) and Its Emerging Applications in Chemical Biology

The compound 4H-Pyrrolo[1,2-b]pyrazole-3-carboxylic acid, 5,5-difluoro-5,6-dihydro- (CAS No: 2361634-57-1) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and drug discovery. This bicyclic structure, featuring a fused pyrrole and pyrazole ring system with fluoro and hydroxyl substituents, exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrrolopyrazole derivatives in the design of novel bioactive molecules. The presence of fluorine atoms in this compound not only enhances its metabolic stability but also modulates its binding affinity to biological targets. Specifically, the 5,5-difluoro substitution pattern contributes to improved lipophilicity and electronic properties, which are critical factors in drug-like characteristics. This modification has been extensively studied in the development of small-molecule inhibitors targeting key enzymes and receptors involved in diseases such as cancer and inflammation.

One of the most compelling aspects of this compound is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The pyrrolopyrazole core is known to interact effectively with the ATP-binding pockets of kinases, making it an ideal platform for designing selective inhibitors. The additional fluoro and hydroxyl groups further refine its binding interactions, allowing for high specificity against target kinases while minimizing off-target effects.

In recent years, researchers have demonstrated the efficacy of fluorinated pyrrolopyrazoles in preclinical studies aimed at identifying novel therapeutic agents. For instance, derivatives of this compound have shown promising results in inhibiting the activity of tyrosine kinases, such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These kinases are overexpressed in many cancer types and are key drivers of tumor growth and angiogenesis. The ability of this compound to selectively inhibit these targets has opened up new avenues for developing targeted cancer therapies.

The structural features of 4H-Pyrrolo[1,2-b]pyrazole-3-carboxylic acid, 5,5-difluoro-5,6-dihydro- also make it a valuable tool for studying enzyme mechanisms and developing mechanistic inhibitors. The carboxylic acid moiety at the 3-position provides a handle for further chemical modifications, enabling the synthesis of libraries of analogs with tailored pharmacological properties. Additionally, the fluoro substituents enhance binding interactions by increasing lipophilicity and reducing metabolic degradation. These features have been leveraged in high-throughput screening campaigns to identify novel bioactive compounds with therapeutic potential.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory pathways mediated by enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), fluorinated pyrrolopyrazoles have emerged as effective candidates for anti-inflammatory therapy. The unique structural motif of this compound allows it to interact with these enzymes in a manner that reduces pro-inflammatory mediator production without causing significant side effects.

The synthesis of 4H-Pyrrolo[1,2-b]pyrazole-3-carboxylic acid, 5,5-difluoro-5,6-dihydro- has been optimized to ensure high yield and purity, making it accessible for both academic research and industrial applications. Modern synthetic methodologies have enabled the efficient construction of this complex heterocyclic framework while maintaining the integrity of the key functional groups. Advances in catalytic processes have further streamlined the synthesis pathway, reducing costs and environmental impact.

The pharmacokinetic properties of this compound have also been thoroughly evaluated to ensure its suitability for clinical development. Studies have demonstrated favorable solubility profiles and adequate bioavailability following oral administration. Additionally, preliminary toxicology studies indicate low toxicity at relevant therapeutic doses, suggesting its potential as a safe candidate for further clinical investigation.

Looking ahead,4H-Pyrrolo[1,2-b]pyrazole-3-carboxylic acid, 5,5-difluoro, 5,6-dihydro-* represents a cornerstone in the development of next-generation pharmaceuticals. Its unique structural features combined with its demonstrated biological activity make it an indispensable tool for researchers exploring novel therapeutic strategies across multiple disease areas. As our understanding of biological pathways continues to evolve,fluorinated pyrrolopyrazoles* will undoubtedly play an increasingly important role in shaping the future landscape of drug discovery.